Cas no 64321-30-8 (3-Pyridinecarbonitrile, 6-chloro-2-[(2-phenylethyl)amino]-)

• Product Name: 3-Pyridinecarbonitrile, 6-chloro-2-[(2-phenylethyl)amino]-
• CAS No: 64321-30-8
• MF: C₁₄H₁₂ClN₃
• MW: 257.718181610107
• CID: 1676891
• Update Time: 2024-09-03

3-Pyridinecarbonitrile, 6-chloro-2-[(2-phenylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 6-chloro-2-[(2-phenylethyl)amino]-

• Inchi： 1S/C14H12ClN3/c15-13-7-6-12(10-16)14(18-13)17-9-8-11-4-2-1-3-5-11/h1-7H,8-9H2,(H,17,18)
• InChI Key： RZPZXWAJSUZGGZ-UHFFFAOYSA-N
• SMILES： C1(NCCC2=CC=CC=C2)=NC(Cl)=CC=C1C#N

Computed Properties

• Exact Mass: 257.07216

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 460.9±45.0 °C(Predicted)
• PSA: 48.71
• pka: 0.22±0.50(Predicted)